N,2-dimethyl-3-oxo-N-phenyl-3,4-dihydro-2H-1,4-benzoxazine-6-sulfonamide

• IUPAC Name: N,2-dimethyl-3-oxo-N-phenyl-4H-1,4-benzoxazine-6-sulfonamide
• InChI: InChI=1S/C16H16N2O4S/c1-11-16(19)17-14-10-13(8-9-15(14)22-11)23(20,21)18(2)12-6-4-3-5-7-12/h3-11H,1-2H3,(H,17,19)
• InChI Key: PHQOGHBXPHMMAZ-UHFFFAOYSA-N
• Canonical SMILES: CC1C(=O)NC2=C(O1)C=CC(=C2)S(=O)(=O)N(C)C3=CC=CC=C3
• Molecular Formula: C16H16N2O4S
• Molecular Weight: 332.4 g/mol

Description

N,2-dimethyl-3-oxo-N-phenyl-3,4-dihydro-2H-1,4-benzoxazine-6-sulfonamide, also known as DBS, is a sulfonamide-based compound that has been extensively studied for its potential applications in scientific research. DBS is a heterocyclic compound that contains a benzoxazine ring, which is a six-membered ring that contains both oxygen and nitrogen atoms. The compound has been found to possess a range of biochemical and physiological effects, making it a promising candidate for various research applications.

Mechanism of Action

The mechanism of action of N,2-dimethyl-3-oxo-N-phenyl-3,4-dihydro-2H-1,4-benzoxazine-6-sulfonamide involves the inhibition of carbonic anhydrase, an enzyme that plays a key role in regulating pH in the body. Carbonic anhydrase catalyzes the conversion of carbon dioxide and water into bicarbonate and protons, which helps to regulate the pH of various tissues and organs. By inhibiting carbonic anhydrase, N,2-dimethyl-3-oxo-N-phenyl-3,4-dihydro-2H-1,4-benzoxazine-6-sulfonamide disrupts this process and can lead to changes in pH and other physiological effects.
Biochemical and Physiological Effects:
N,2-dimethyl-3-oxo-N-phenyl-3,4-dihydro-2H-1,4-benzoxazine-6-sulfonamide has been found to possess a range of biochemical and physiological effects. In addition to inhibiting carbonic anhydrase, the compound has been found to possess anti-inflammatory and analgesic effects, making it a promising candidate for the development of new treatments for various inflammatory conditions. N,2-dimethyl-3-oxo-N-phenyl-3,4-dihydro-2H-1,4-benzoxazine-6-sulfonamide has also been found to possess antiviral and antitumor effects, although further research is needed to fully understand these effects.

Advantages and Limitations for Lab Experiments

One advantage of using N,2-dimethyl-3-oxo-N-phenyl-3,4-dihydro-2H-1,4-benzoxazine-6-sulfonamide in lab experiments is that it is a well-studied compound that has been extensively characterized. This makes it easier to design experiments and interpret results. However, one limitation of using N,2-dimethyl-3-oxo-N-phenyl-3,4-dihydro-2H-1,4-benzoxazine-6-sulfonamide is that it can be difficult to obtain in large quantities, which can limit its use in certain experiments.

Future Directions

There are several future directions for research involving N,2-dimethyl-3-oxo-N-phenyl-3,4-dihydro-2H-1,4-benzoxazine-6-sulfonamide. One area of interest is the development of new treatments for inflammatory conditions, such as arthritis and inflammatory bowel disease. N,2-dimethyl-3-oxo-N-phenyl-3,4-dihydro-2H-1,4-benzoxazine-6-sulfonamide has been found to possess anti-inflammatory and analgesic effects, making it a promising candidate for these applications. Another area of interest is the development of new antiviral and antitumor therapies. N,2-dimethyl-3-oxo-N-phenyl-3,4-dihydro-2H-1,4-benzoxazine-6-sulfonamide has been found to possess activity against certain viruses and tumor cells, and further research is needed to fully understand these effects and develop new therapies based on them. Additionally, further research is needed to fully understand the mechanism of action of N,2-dimethyl-3-oxo-N-phenyl-3,4-dihydro-2H-1,4-benzoxazine-6-sulfonamide and its effects on various physiological processes.

Scientific Research Applications

N,2-dimethyl-3-oxo-N-phenyl-3,4-dihydro-2H-1,4-benzoxazine-6-sulfonamide has been extensively studied for its potential applications in scientific research. The compound has been found to possess a range of biochemical and physiological effects, including inhibiting the activity of carbonic anhydrase, an enzyme that plays a key role in regulating pH in the body. N,2-dimethyl-3-oxo-N-phenyl-3,4-dihydro-2H-1,4-benzoxazine-6-sulfonamide has also been found to possess anti-inflammatory and analgesic effects, making it a promising candidate for the development of new treatments for various inflammatory conditions.